Cas no 2229536-26-7 (5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine)

• Product Name: 5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
• CAS No: 2229536-26-7
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 5945293
• PubChem ID: 165680915
• Update Time: 2025-10-30

5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
• EN300-1941931
• 5-[3-methoxy-4-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
• 2229536-26-7

• Inchi： 1S/C11H9F3N2O2/c1-17-9-4-6(10-8(15)5-16-18-10)2-3-7(9)11(12,13)14/h2-5H,15H2,1H3
• InChI Key： YZSSEFJYCPQYFY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2=C(C=NO2)N)=CC=1OC)(F)F

Computed Properties

• Exact Mass: 258.06161202g/mol
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine

Comprehensive Overview of 5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2229536-26-7)

The compound 5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2229536-26-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole core and the trifluoromethyl substituent, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting complex diseases.

One of the key reasons for the growing interest in 5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine is its role in the development of kinase inhibitors. Kinases are a hot topic in modern medicine, with many studies focusing on their involvement in cancer, inflammation, and neurodegenerative disorders. The presence of the methoxy and trifluoromethyl groups in this compound enhances its binding affinity to specific enzyme targets, making it a promising candidate for further optimization. This aligns with current trends in precision medicine, where tailored molecular designs are critical for efficacy.

In addition to its pharmaceutical potential, CAS No. 2229536-26-7 is also explored in agrochemical applications. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of pesticides, addressing the global need for sustainable crop protection solutions. With the rise of green chemistry initiatives, researchers are investigating how this compound can contribute to environmentally friendly pest control methods while maintaining high efficacy.

The synthesis of 5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine involves advanced organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. These methods are frequently discussed in academic and industrial settings, as they are essential for producing high-purity intermediates. The compound’s CAS registry number (2229536-26-7) ensures accurate identification in chemical databases, facilitating collaboration and regulatory compliance.

From a commercial perspective, the demand for CAS No. 2229536-26-7 is driven by its versatility in medicinal chemistry and material science. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to clients seeking innovative building blocks for drug development. Its relevance to high-throughput screening and fragment-based drug design further underscores its importance in modern research pipelines.

Safety and handling of 5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and ventilation systems, are recommended. This aligns with broader industry standards for chemical safety and risk management, which are increasingly emphasized in research protocols.

In summary, 5-3-methoxy-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2229536-26-7) represents a cutting-edge compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and functional groups make it a focal point for ongoing research, particularly in the context of drug discovery and sustainable chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.